N-[4-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O5/c1-12(2)19(23)21-14-6-8-15(9-7-14)22-20(24)13-10-16(25-3)18(27-5)17(11-13)26-4/h6-12H,1-5H3,(H,21,23)(H,22,24)
• InChI Key: VEVZXECSVMWCRG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

N-[4-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as IBTMBA and has been synthesized through different methods, which will be discussed in IBTMBA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in drug discovery and development.

Mechanism of Action

The mechanism of action of IBTMBA is not fully understood. However, it has been suggested that IBTMBA may exhibit its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division. IBTMBA has also been found to exhibit its neuroprotective effects through the activation of the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
IBTMBA has been found to exhibit various biochemical and physiological effects, including antitumor activity, neuroprotective effects, and anti-inflammatory effects. IBTMBA has also been found to exhibit antifungal activity against various fungal strains, including Candida albicans.

Advantages and Limitations for Lab Experiments

IBTMBA has several advantages for lab experiments, including its high solubility in water and its stability at room temperature. However, IBTMBA also has some limitations, including its limited availability and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on IBTMBA, including the investigation of its potential applications in drug discovery and development, the elucidation of its mechanism of action, and the development of more efficient synthesis methods. Further research is also needed to explore the potential applications of IBTMBA in the treatment of various diseases and disorders, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, IBTMBA is a promising compound that exhibits various biochemical and physiological effects, making it a potential candidate for scientific research in drug discovery and development, cancer research, and neuroscience. The synthesis method of IBTMBA, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of IBTMBA and to explore its mechanism of action.

Synthesis Methods

IBTMBA can be synthesized through various methods, including the condensation reaction of 3,4,5-trimethoxybenzoic acid with N-(4-aminophenyl) isobutyramide. Another method involves the reaction of 3,4,5-trimethoxybenzoyl chloride with N-(4-aminophenyl) isobutyramide in the presence of a base. The synthesis of IBTMBA has also been achieved through the reaction of 3,4,5-trimethoxybenzoic acid with N-(4-chlorophenyl) isobutyramide in the presence of a coupling agent.

Scientific Research Applications

IBTMBA has been found to exhibit potential applications in various fields of scientific research, including drug discovery and development, cancer research, and neuroscience. IBTMBA has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit neuroprotective effects against oxidative stress-induced cell death in neuronal cells.